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Compound of Interest

Compound Name: 2-Fluoro-3-nitro-4-picoline

Cat. No.: B092188 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-3-
nitro-4-picoline
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-
Fluoro-3-nitro-4-picoline. The following procedural guidance is based on the known hazards

of structurally similar compounds, including other fluorinated and nitrated pyridines.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 2-Fluoro-3-nitro-4-picoline is not readily

available, data from analogous compounds such as 2-Chloro-3-nitropyridine and other

fluorinated picolines suggest the following potential hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Flammability: May be a flammable liquid and vapor.[3]
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GHS Hazard Statements (Anticipated):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

H226: Flammable liquid and vapour.[3]

Signal Word: Warning or Danger[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 2-Fluoro-3-nitro-4-picoline.
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PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber). Gloves must be

inspected prior to use. Use

proper glove removal

technique to avoid skin

contact.[3][4]

To prevent skin contact and

absorption. A conservative

approach is recommended due

to the lack of specific

breakthrough time data.

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[5]

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin and Body Protection

Wear a flame-retardant,

antistatic protective lab coat.

Full-length pants and closed-

toe shoes are mandatory. For

procedures with a higher risk

of splashing, consider a

chemical-resistant apron or

coveralls.[2][3]

To protect skin from contact

and to provide a barrier

against potential splashes.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are not sufficient, an air-

purifying respirator (APR) with

organic vapor cartridges is

recommended.[2][6]

To minimize inhalation

exposure to vapors, which may

cause respiratory irritation.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

Avoid contact with skin, eyes, and clothing.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/4-fluoro-3-picoline-pd180930101385.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/131490
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/131490
https://www.fishersci.com/store/msds?partNumber=AC149330250&productDescription=2-PICOLINE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-fluoro-3-picoline-pd180930101385.html
https://www.fishersci.com/store/msds?partNumber=AC131132500&productDescription=3-PICOLINE%2C+99%25+250ML3-PICOLI&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[6]

Use non-sparking tools and take precautionary measures against static discharges.[6]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[6][7]

Keep the container tightly closed.[6][7]

Store locked up.[6]

Incompatible materials include strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[8][9]

First Aid Measures
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Exposure Route First Aid Protocol

If Inhaled

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5]

In Case of Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[5]

In Case of Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[5]

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, earth, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[7]

Decontaminate: Clean the spill area thoroughly.

PPE: Wear appropriate personal protective equipment during cleanup.

Disposal:

Dispose of this chemical and its container at an approved waste disposal plant.[2][6][7]
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Do not allow the product to enter drains.[4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Dispose of contaminated packaging as unused product.[4]

Experimental Workflow and Safety Procedures
The following diagrams illustrate the necessary workflows for safely handling 2-Fluoro-3-nitro-
4-picoline.
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Safe Handling Workflow for 2-Fluoro-3-nitro-4-picoline

Preparation

Handling

Cleanup & Disposal

Review SDS of Analogous Compounds

Don Appropriate PPE

Verify Fume Hood Functionality

Assemble All Necessary Materials

Weigh/Measure in Fume Hood

Proceed to Handling

Perform Reaction in Fume Hood

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Segregate & Label Waste

Dispose of Waste via Approved Channels

Doff & Dispose of Contaminated PPE

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of 2-Fluoro-3-nitro-4-
picoline, from preparation to disposal.

Emergency Response Protocol

Spill Response Personal Exposure

Spill or Exposure Occurs

Evacuate Area Remove Contaminated Clothing

Notify Supervisor/Safety Officer

Contain Spill with Absorbent

Clean & Decontaminate

Wash Affected Area (Skin/Eyes)

Seek Immediate Medical Attention

Provide SDS of Analog to Medical Personnel

Click to download full resolution via product page

Caption: A diagram illustrating the immediate actions to take in the event of a spill or personal

exposure to 2-Fluoro-3-nitro-4-picoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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